Cas no 1171987-03-3 (5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
• CAS No: 1171987-03-3
• MF: C₂₀H₂₃FN₂O₄S
• MW: 406.471027612686
• CID: 5506895
• Update Time: 2025-09-27

5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-fluoro-2-methoxy-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
• 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• Inchi： 1S/C20H23FN2O4S/c1-13(2)20(24)23-10-4-5-14-6-8-16(12-17(14)23)22-28(25,26)19-11-15(21)7-9-18(19)27-3/h6-9,11-13,22H,4-5,10H2,1-3H3
• InChI Key： IMPYHDYCQDALCQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C(C)C)(=O)=O)=CC(F)=CC=C1OC

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 627.7±65.0 °C(Predicted)
• pka: 7.78±0.20(Predicted)

Additional information on 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1171987-03-3): A Comprehensive Overview

5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1171987-03-3) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a fluorinated benzene ring and a tetrahydroquinoline moiety, making it particularly interesting for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways.

The 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide structure includes a sulfonamide group, which is known for its role in enzyme inhibition and receptor binding. This characteristic has led to growing interest in its use for designing novel therapeutic agents. Recent studies suggest that modifications to the tetrahydroquinoline core could enhance its bioactivity, making it a valuable scaffold for medicinal chemistry.

One of the key advantages of 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide is its potential in addressing unmet medical needs. For instance, researchers are exploring its application in modulating specific protein-protein interactions, which are often challenging to target with conventional small molecules. The fluoro-methoxy substitution pattern on the benzene ring further enhances its metabolic stability, a critical factor in drug development.

In the context of current trends, 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide aligns with the growing demand for targeted therapies and precision medicine. The compound's ability to interact selectively with biological targets makes it a promising candidate for treating complex diseases. Additionally, its structural features are being investigated for potential applications in neurodegenerative disorders and inflammatory conditions, areas where new therapeutic options are urgently needed.

From a synthetic chemistry perspective, 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide presents interesting challenges and opportunities. The incorporation of the 2-methylpropanoyl group on the tetrahydroquinoline nitrogen offers a handle for further derivatization, enabling the creation of diverse analogs. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where small structural changes can significantly impact biological activity.

The pharmaceutical industry's shift toward fragment-based drug design has increased interest in compounds like 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide. Its moderate molecular weight and balanced physicochemical properties make it an attractive starting point for lead optimization programs. Moreover, the presence of both hydrogen bond donors and acceptors in its structure enhances its potential for forming specific interactions with biological targets.

Recent advancements in cryo-EM and X-ray crystallography have enabled researchers to study the binding modes of similar sulfonamide derivatives at atomic resolution. These techniques could provide valuable insights into how 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide interacts with its targets, facilitating rational drug design. Such structural information is crucial for optimizing the compound's potency and selectivity.

In the broader context of chemical biology, 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide serves as a valuable tool compound. Its ability to modulate specific biological processes makes it useful for probing cellular pathways and validating new drug targets. Researchers are particularly interested in its potential as a chemical probe for studying signal transduction mechanisms.

The development of 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide analogs has become an active area of research, with several academic and industrial groups working on structure optimization. Recent patent literature indicates growing intellectual property activity around related compounds, highlighting their commercial potential. This trend reflects the pharmaceutical industry's continued interest in sulfonamide-based therapeutics.

From a safety and handling perspective, proper laboratory practices should always be followed when working with 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide. While not classified as hazardous under standard regulations, appropriate personal protective equipment and ventilation should be used during handling. Researchers should consult the material's safety data sheet (MSDS) for specific handling instructions.

Looking ahead, the future of 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide research appears promising. As our understanding of its mechanism of action deepens, new applications may emerge in areas such as personalized medicine and combination therapies. The compound's versatility and the growing toolbox of synthetic methods for its modification position it as an important player in modern drug discovery efforts.

For researchers interested in 5-fluoro-2-methoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide, several commercial suppliers offer the compound in various quantities and purities. When sourcing this material, it's important to verify the supplier's analytical data and quality control procedures to ensure research reproducibility. The compound's CAS number (1171987-03-3) serves as a unique identifier for precise ordering and literature searches.